Cas no 2229281-65-4 (2-(1-methyl-4-nitro-1H-pyrazol-5-yl)oxyethan-1-amine)
2229281-65-4 structure
Product Name:2-(1-methyl-4-nitro-1H-pyrazol-5-yl)oxyethan-1-amine
CAS No:2229281-65-4
MF:C6H10N4O3
MW:186.168600559235
CID:5822183
PubChem ID:165967853
Update Time:2023-12-26
2-(1-methyl-4-nitro-1H-pyrazol-5-yl)oxyethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)oxyethan-1-amine
- EN300-1802062
- 2229281-65-4
- 2-[(1-methyl-4-nitro-1H-pyrazol-5-yl)oxy]ethan-1-amine
-
- Inchi: 1S/C6H10N4O3/c1-9-6(13-3-2-7)5(4-8-9)10(11)12/h4H,2-3,7H2,1H3
- InChI Key: CNXYXKQCOAFOPK-UHFFFAOYSA-N
- SMILES: O(CCN)C1=C(C=NN1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 186.07529019g/mol
- Monoisotopic Mass: 186.07529019g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 98.9Ų
2-(1-methyl-4-nitro-1H-pyrazol-5-yl)oxyethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1802062-0.05g |
2-[(1-methyl-4-nitro-1H-pyrazol-5-yl)oxy]ethan-1-amine |
2229281-65-4 | 0.05g |
$707.0 | 2023-09-19 | ||
| Enamine | EN300-1802062-0.1g |
2-[(1-methyl-4-nitro-1H-pyrazol-5-yl)oxy]ethan-1-amine |
2229281-65-4 | 0.1g |
$741.0 | 2023-09-19 | ||
| Enamine | EN300-1802062-0.25g |
2-[(1-methyl-4-nitro-1H-pyrazol-5-yl)oxy]ethan-1-amine |
2229281-65-4 | 0.25g |
$774.0 | 2023-09-19 | ||
| Enamine | EN300-1802062-0.5g |
2-[(1-methyl-4-nitro-1H-pyrazol-5-yl)oxy]ethan-1-amine |
2229281-65-4 | 0.5g |
$809.0 | 2023-09-19 | ||
| Enamine | EN300-1802062-1.0g |
2-[(1-methyl-4-nitro-1H-pyrazol-5-yl)oxy]ethan-1-amine |
2229281-65-4 | 1g |
$1429.0 | 2023-05-23 | ||
| Enamine | EN300-1802062-2.5g |
2-[(1-methyl-4-nitro-1H-pyrazol-5-yl)oxy]ethan-1-amine |
2229281-65-4 | 2.5g |
$1650.0 | 2023-09-19 | ||
| Enamine | EN300-1802062-5.0g |
2-[(1-methyl-4-nitro-1H-pyrazol-5-yl)oxy]ethan-1-amine |
2229281-65-4 | 5g |
$4143.0 | 2023-05-23 | ||
| Enamine | EN300-1802062-10.0g |
2-[(1-methyl-4-nitro-1H-pyrazol-5-yl)oxy]ethan-1-amine |
2229281-65-4 | 10g |
$6144.0 | 2023-05-23 | ||
| Enamine | EN300-1802062-1g |
2-[(1-methyl-4-nitro-1H-pyrazol-5-yl)oxy]ethan-1-amine |
2229281-65-4 | 1g |
$842.0 | 2023-09-19 | ||
| Enamine | EN300-1802062-5g |
2-[(1-methyl-4-nitro-1H-pyrazol-5-yl)oxy]ethan-1-amine |
2229281-65-4 | 5g |
$2443.0 | 2023-09-19 |
2-(1-methyl-4-nitro-1H-pyrazol-5-yl)oxyethan-1-amine Related Literature
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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